Cas no 1804274-33-6 (1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one
• CAS No: 1804274-33-6
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4972977
• Update Time: 2025-06-15

1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one

• Inchi： 1S/C9H7BrClNO3/c10-5-8(13)4-6-3-7(12(14)15)1-2-9(6)11/h1-3H,4-5H2
• InChI Key： BTKOMMIBWRSHSM-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=C(C=1)[N+](=O)[O-])Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.8
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one

Introduction to 1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one (CAS No. 1804274-33-6) and Its Emerging Applications in Chemical Biology

The compound 1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one (CAS No. 1804274-33-6) represents a significant advancement in the realm of chemical biology, particularly in the synthesis of novel pharmaceutical intermediates and bioactive molecules. This heterocyclic ketone, characterized by its bromo and chloro substituents on a phenyl ring and a nitro group at the 5-position, has garnered attention due to its versatile reactivity and potential applications in drug discovery. The structural motif of this compound allows for facile functionalization, making it a valuable scaffold for developing small-molecule inhibitors, ligands, and probes for biological targets.

In recent years, the pharmaceutical industry has increasingly focused on leveraging structurally diverse intermediates to design molecules with enhanced potency and selectivity. The presence of both bromo and chloro atoms in 1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one provides multiple handles for further chemical manipulation, enabling the construction of complex molecular architectures through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These attributes have positioned this compound as a cornerstone in the synthesis of kinase inhibitors, GPCR modulators, and other therapeutic agents.

One of the most compelling aspects of 1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one is its role in the development of targeted therapies for oncological applications. Kinase inhibitors, which are pivotal in treating various cancers, often require precise structural features to bind effectively to their cognate enzymes. The nitro group in this compound not only contributes to electronic tuning but also serves as a recognition element that can interact with hydrogen bond donors or acceptors in protein binding pockets. This has been exploited in recent studies aimed at identifying novel inhibitors of tyrosine kinases, which are overexpressed in many solid tumors.

Recent research highlights the utility of 1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one as a key intermediate in the synthesis of substituted pyrazoles and triazoles. These heterocycles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. By incorporating the bromo and chloro substituents into these frameworks, chemists have been able to modulate bioactivity and improve pharmacokinetic profiles. For instance, derivatives of this compound have shown promising results in preclinical studies as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The nitro group present in 1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one also plays a crucial role in its reactivity towards reduction or diazotization reactions, enabling the introduction of additional functional groups such as amines or azides. These transformations have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development. The ability to easily derivatize this intermediate has accelerated the discovery process significantly.

Moreover, the structural complexity of 1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one makes it an attractive candidate for exploring structure-based drug design (SBDD). By employing computational methods such as molecular docking and homology modeling, researchers can predict how this compound interacts with biological targets at an atomic level. This approach has been particularly fruitful in optimizing binding affinity and minimizing off-target effects. Several groups have reported successful applications of SBDD strategies using derivatives of this compound to develop novel therapeutic agents with improved efficacy.

In conclusion,1-Bromo-3-(2-chloro-5-nitrophenyl)propan-2-one (CAS No. 1804274-33-6) stands out as a versatile intermediate with far-reaching implications in medicinal chemistry and chemical biology. Its unique structural features enable diverse synthetic pathways and biological applications, making it indispensable for researchers seeking to develop innovative therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery.